Cas no 2060063-47-8 (4-Amino-2-bromonaphthalen-1-ol)

• Product Name: 4-Amino-2-bromonaphthalen-1-ol
• CAS No: 2060063-47-8
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD30497530
• CID: 5239204
• PubChem ID: 53308037
• Update Time: 2026-03-08

4-Amino-2-bromonaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromonaphthalen-1-ol

• MDL： MFCD30497530
• Inchi： 1S/C10H8BrNO/c11-8-5-9(12)6-3-1-2-4-7(6)10(8)13/h1-5,13H,12H2
• InChI Key： INEGSARAGNXZKU-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC=C2)=C(N)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 4-Amino-2-bromonaphthalen-1-ol

Introduction to 4-Amino-2-bromonaphthalen-1-ol (CAS No. 2060063-47-8)

4-Amino-2-bromonaphthalen-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2060063-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This naphthalene derivative features both amino and bromine substituents, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound contribute to its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

The significance of 4-Amino-2-bromonaphthalen-1-ol lies in its role as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The bromine atom in this compound allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic scaffolds. These reactions are widely employed in the synthesis of drug candidates due to their high efficiency and selectivity.

One of the most compelling applications of 4-Amino-2-bromonaphthalen-1-ol is in the design of anticancer agents. Naphthalene derivatives have been extensively studied for their potential to interfere with key cellular processes involved in tumor growth and progression. The presence of both an amino group and a bromine atom provides multiple handles for medicinal chemists to modify the molecule, enabling the optimization of pharmacokinetic properties and target specificity. Recent studies have demonstrated that compounds structurally related to 4-Amino-2-bromonaphthalen-1-ol exhibit promising activity against various cancer cell lines by inhibiting critical enzymes such as tyrosine kinases and cyclin-dependent kinases.

Moreover, the pharmaceutical industry has shown interest in leveraging 4-Amino-2-bromonaphthalen-1-ol for the development of antimicrobial drugs. The naphthalene core is known to disrupt bacterial cell membranes and inhibit DNA replication, making it an attractive scaffold for novel antibiotics. Researchers have reported that derivatives of this compound exhibit potent activity against multidrug-resistant bacteria, highlighting its potential as a lead compound for antibiotic discovery. The ability to introduce diverse functional groups into the molecule allows for fine-tuning of its antimicrobial spectrum, which is crucial for addressing the growing challenge of antibiotic resistance.

In addition to its applications in oncology and antimicrobial therapy, 4-Amino-2-bromonaphthalen-1-ol has been explored in the field of neurology. Preliminary investigations suggest that certain naphthalene derivatives may modulate neurotransmitter receptors, offering a potential avenue for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural flexibility of 4-Amino-2-bromonaphthalen-1-ol facilitates the synthesis of analogs that can interact with specific targets in the central nervous system, thereby opening new avenues for therapeutic intervention.

The synthetic methodologies employed in the preparation of 4-Amino-2-bromonaphthalen-1-ol are also worth mentioning. The compound can be synthesized through multi-step organic transformations, starting from commercially available naphthalene derivatives. Key steps include bromination at the desired position followed by selective amination. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are essential for scaling up production while adhering to environmental regulations.

From a regulatory perspective, 4-Amino-2-bromonaphthalen-1-ol is subject to standard guidelines governing chemical substances used in pharmaceutical research. Manufacturers must ensure compliance with Good Manufacturing Practices (GMP) and other relevant regulations to guarantee the quality and consistency of the product. Documentation regarding synthesis procedures, purity standards, and safety data sheets is critical for facilitating regulatory submissions and ensuring ethical research practices.

The future prospects of 4-Amino-2-bromonaphthalen-1-ol are promising, with ongoing research aimed at expanding its applications across various therapeutic areas. Collaborative efforts between academia and industry are expected to drive innovation, leading to the discovery of novel drug candidates derived from this versatile intermediate. As computational chemistry and high-throughput screening technologies continue to evolve, researchers will be better equipped to identify promising leads and optimize their pharmacological properties.

In conclusion, 4-Amino-2-bromonaphthalen-1-ol (CAS No. 2060063-47-8) represents a valuable asset in modern drug discovery programs. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. With continued research and development, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.